Cas no 1955-46-0 (Methyl 5-Nitroisophthalate)

Methyl 5-Nitroisophthalate Properties

Names and Identifiers

• 3-(Methoxycarbonyl)-5-nitrobenzoic acid
• 5-Nitroisophthalic acid monomethyl ester
• mono-Methyl 5-nitroisophthalate
• Monomethyl 5-nitrobenzene-1,3-dicarboxylate
• Dimethyl 5-nitroisophthalate
• Monomethyl 5-Nitroisophthalate
• Methyl 5-nitroisophthalate
• 3-methoxycarbonyl-5-nitrobenzoic acid
• 5-Nitroisophthalic acid monomethylester 3-Nitro-5-(methoxycarbonyl)benzoic acid
• 5-nitromonomethyl isophthalate
• Methyl 5-Nitroisopht
• 3-carbomethoxy-5-nitrobenzoic acid
• 3-nitro-5-methoxycarbonylbenzoic acid
• methyl hydrogen 5-nitroisophthalate
• mono-Methyl-5-nitroisophthalic acid
• 5-Nitroisophthalic acid, monomethyl ester
• Monomethyl-5-nitroisophthalate
• 1,3-Benzenedicarboxylic acid, 5-nitro-, 1-methyl ester
• 1,3-Benzenedicarboxylic acid, 5-nitro-, monomethyl ester
• Monomethyl
• N0641
• EINECS 217-793-6
• MFCD00009793
• AC-11502
• V8UVV7P68X
• AB00998
• methyl 3-carboxy-5-nitrobenzoate
• EC 217-793-6
• 5-nitro-isophthalic acid monomethylester
• 5-NITRO-1,3-BENZENEDICARBOXYLIC ACID METHYL ESTER
• Z104477720
• mono-Methyl 5-nitroisophthalate, PESTANAL(R), analytical standard
• 1955-46-0
• 5-nitroisophthalic acid mono-methyl ester
• 5-nitro-isophtalic acid mono methyl ester
• mono-Methyl 5-nitroisophthalate, 99%
• Methyl5-nitroisophthalate
• 3-methoxycarbonyl-5-nitro-benzoic acid
• AKOS000119453
• 3-(Methoxycarbonyl)-5-nitrobenzoic acid;5-Nitroisophthalic acid monomethyl ester;Monomethyl 5-nitroisophthalate
• 5-nitro-isophthalic acid mono methyl ester
• 3-(Methoxycarbonyl)-5-nitrobenzoic acid #
• NS00005178
• W-107688
• MONO-METHYL-5-NITROISOPHTHALATE
• SY026764
• SCHEMBL38446
• UNII-V8UVV7P68X
• FT-0620714
• EN300-20315
• BCP31398
• Methyl 5-nitrohydrogen.isophthalate
• CS-W020559
• DTXSID50883784
• 5-nitro-isophthalic acid monomethyl ester
• methyl hydrogen 5-nitroisophthalate;3-nitro-5-(methoxycarbonyl)benzoic acid;
• STL069446
• +Expand

• MDL： MFCD00009793
• InChIKey： ZCRNIIJXDRYWDU-UHFFFAOYSA-N
• Inchi： 1S/C9H7NO6/c1-16-9(13)6-2-5(8(11)12)3-7(4-6)10(14)15/h2-4H,1H3,(H,11,12)
• SMILES： O(C([H])([H])[H])C(C1=C([H])C(=C([H])C(C(=O)O[H])=C1[H])[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 225.02700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 3
• Monoisotopic Mass: 225.027
• Heavy Atom Count: 16
• Complexity: 310
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 109

Experimental Properties

• LogP: 1.60280
• PSA: 109.42000
• Water Partition Coefficient: Insoluble
• Boiling Point: 419.7±35.0 °C at 760 mmHg
• Melting Point: 181.0 to 185.0 deg-C
• Flash Point: 207.6±25.9 °C
• Color/Form: powder
• Solubility: Insoluble
• Density: 1.5±0.1 g/cm3

Methyl 5-Nitroisophthalate Security Information

• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S22-S24/25
• Risk Phrases：R36/37/38
• Dangerous goods sign： T+
• Hazardous Material transportation number：UN 2811
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：Store at 4 ° C, better storage at -4 ° C
• Risk Phrases： S24/25: prevent skin and eye contact.
• Signal Word：warning

Methyl 5-Nitroisophthalate Customs Data

• HS CODE：2942000000
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%